Cas no 1024491-40-4 ((2,5-Difluoro-4-methoxyphenyl)methanamine)

• Product Name: (2,5-Difluoro-4-methoxyphenyl)methanamine
• CAS No: 1024491-40-4
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 4677267
• Update Time: 2025-05-19

(2,5-Difluoro-4-methoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,5-difluoro-4-methoxyphenyl)methanamine
• Benzenemethanamine, 2,5-difluoro-4-methoxy-
• 2,5-Difluoro-4-methoxybenzylamine
• (2,5-Difluoro-4-methoxyphenyl)methanamine

• Inchi： 1S/C8H9F2NO/c1-12-8-3-6(9)5(4-11)2-7(8)10/h2-3H,4,11H2,1H3
• InChI Key： NLQBOPXHZIENMQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CN)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Topological Polar Surface Area: 35.2

Additional information on (2,5-Difluoro-4-methoxyphenyl)methanamine

Comprehensive Overview of (2,5-Difluoro-4-methoxyphenyl)methanamine (CAS No. 1024491-40-4)

(2,5-Difluoro-4-methoxyphenyl)methanamine, with the CAS number 1024491-40-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated aromatic amines, which are known for their unique electronic and steric properties. The presence of two fluorine atoms and a methoxy group on the phenyl ring imparts distinct reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The structural features of (2,5-Difluoro-4-methoxyphenyl)methanamine contribute to its versatility in organic synthesis. The electron-withdrawing fluorine atoms enhance the compound's stability and influence its interaction with biological targets. Meanwhile, the methoxy group offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability has led to its use in high-throughput screening and medicinal chemistry projects, where it serves as a building block for novel compounds. Recent studies highlight its role in the design of G-protein-coupled receptor (GPCR) modulators, a hot topic in modern pharmacology.

In the context of green chemistry and sustainable synthesis, 1024491-40-4 has been investigated for its compatibility with catalytic methods and microwave-assisted reactions. These approaches align with the growing demand for eco-friendly chemical processes, a trend frequently searched by professionals in the field. The compound's stability under mild conditions makes it suitable for flow chemistry applications, which are gaining traction in industrial settings. Additionally, its potential in crop protection formulations has sparked interest in the agrochemical sector, where fluorinated compounds are prized for their efficacy and environmental persistence.

From a spectroscopic characterization perspective, (2,5-Difluoro-4-methoxyphenyl)methanamine exhibits distinct NMR and IR signatures, facilitating its identification in complex mixtures. Analytical chemists often rely on these features for quality control in manufacturing processes. The compound's lipophilicity and hydrogen-bonding capacity also make it a subject of interest in computational chemistry studies, where researchers model its interactions with biological macromolecules. Such investigations are frequently queried in academic databases, reflecting the compound's relevance in structure-activity relationship (SAR) analyses.

The commercial availability of CAS 1024491-40-4 has expanded in recent years, driven by demand from contract research organizations (CROs) and pharmaceutical developers. Suppliers often highlight its high purity grades and custom synthesis options, addressing the needs of diverse research applications. As the scientific community continues to explore fluorine-containing scaffolds, this compound remains a focal point for innovation in small molecule drug design and material science. Its balanced properties—combining reactivity with stability—ensure its enduring utility in cutting-edge chemical research.